Cas no 1515760-41-4 (3-(thiophen-2-yl)azetidin-3-ol)

• Product Name: 3-(thiophen-2-yl)azetidin-3-ol
• CAS No: 1515760-41-4
• MF: C₇H₉NOS
• MW: 155.217460393906
• CID: 6110154
• PubChem ID: 65919624
• Update Time: 2025-10-22

3-(thiophen-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)azetidin-3-ol
• 3-Azetidinol, 3-(2-thienyl)-
• AKOS015261320
• EN300-1248382
• CS-0353373
• 1515760-41-4

• Inchi： 1S/C7H9NOS/c9-7(4-8-5-7)6-2-1-3-10-6/h1-3,8-9H,4-5H2
• InChI Key： QGGKRYUKINQLLR-UHFFFAOYSA-N
• SMILES： N1CC(C2SC=CC=2)(O)C1

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 323.4±37.0 °C(Predicted)
• pka: 13.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(thiophen-2-yl)azetidin-3-ol

Introduction to 3-(Thiophen-2-yl)azetidin-3-ol (CAS No. 1515760-41-4)

3-(Thiophen-2-yl)azetidin-3-ol, a compound with the CAS number 1515760-41-4, is a heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in medicinal chemistry. This compound is characterized by a thiophene ring fused to an azetidine ring, with a hydroxyl group attached to the azetidine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 3-(thiophen-2-yl)azetidin-3-ol is C₈H₉NO₂S, and its molecular weight is approximately 179.22 g/mol. The compound exhibits excellent solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and assays. The presence of the hydroxyl group also contributes to its reactivity, enabling it to participate in a wide range of chemical transformations, including nucleophilic substitution, esterification, and condensation reactions.

In the realm of medicinal chemistry, 3-(thiophen-2-yl)azetidin-3-ol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its potential as a modulator of various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of 3-(thiophen-2-yl)azetidin-3-ol exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding underscores the compound's potential as a scaffold for the design of targeted cancer therapies.

Beyond its anticancer properties, 3-(thiophen-2-yl)azetidin-3-ol has also been explored for its neuroprotective effects. A study conducted by researchers at the University of California (2020) found that certain derivatives of this compound can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying these neuroprotective effects is thought to involve the modulation of oxidative stress and inflammation pathways, which are key contributors to neuronal cell death.

The structural flexibility of 3-(thiophen-2-yl)azetidin-3-ol allows for the synthesis of diverse derivatives through strategic modifications. These modifications can be tailored to enhance specific pharmacological properties, such as potency, selectivity, and bioavailability. For example, introducing substituents at the thiophene ring or modifying the azetidine moiety can significantly alter the compound's binding affinity to target proteins. This versatility makes 3-(thiophen-2-yl)azetidin-3-ol an attractive starting point for structure-based drug design.

In addition to its therapeutic applications, 3-(thiophen-2-yl)azetidin-3-ol has been utilized as a synthetic intermediate in the preparation of more complex molecules. Its unique structural features enable it to serve as a building block for the construction of multi-functional compounds with diverse biological activities. This aspect has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns aimed at identifying novel bioactive molecules.

The synthesis of 3-(thiophen-2-yl)azetidin-3-ol typically involves multi-step procedures that leverage modern synthetic methodologies. One common approach involves the reaction of thiophene with an appropriate azetidine precursor, followed by functional group manipulations to introduce the hydroxyl group. Advances in catalytic methods have further streamlined these synthetic routes, making it possible to produce large quantities of high-purity material for both research and industrial applications.

In conclusion, 3-(thiophen-2-y l)azetidin - 3 - ol (CAS No . 1515760 - 41 - 4) strong > represents a promising molecule with a wide range of potential applications in medicinal chemistry and synthetic organic chemistry. Its unique structural features and versatile reactivity make it an ideal candidate for further exploration and development. As research continues to uncover new insights into its biological properties and synthetic utility, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.